[1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol

• IUPAC Name: [1-(cyclohexylmethyl)-3-[(2-fluorophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C20H30FNO/c21-19-10-5-4-9-18(19)13-20(16-23)11-6-12-22(15-20)14-17-7-2-1-3-8-17/h4-5,9-10,17,23H,1-3,6-8,11-16H2
• InChI Key: VWWQAARRMRUNRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CCCC(C2)(CC3=CC=CC=C3F)CO
• Molecular Formula: C20H30FNO
• Molecular Weight: 319.5 g/mol

Description

[1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol, also known as CFPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CFPM is a synthetic compound that belongs to the family of opioids and has been found to have unique properties that make it a valuable tool for studying the central nervous system. In

Mechanism of Action

[1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol acts on the central nervous system by binding to the mu-opioid receptor, which is responsible for mediating pain relief and euphoria. [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been found to have a higher affinity for the mu-opioid receptor compared to other opioids, resulting in a more potent analgesic effect. Additionally, [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been found to have a lower affinity for the delta-opioid receptor, which is responsible for mediating respiratory depression, making it a safer alternative to other opioids.
Biochemical and Physiological Effects:
[1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been found to have several biochemical and physiological effects, including analgesia, sedation, and respiratory depression. [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been shown to be more potent than morphine in producing analgesia, with a longer duration of action. [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has also been found to produce sedation and respiratory depression, although to a lesser extent compared to other opioids.

Advantages and Limitations for Lab Experiments

[1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has several advantages for lab experiments, including its high purity and potency, making it a valuable tool for studying the central nervous system. Additionally, [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has a lower potential for abuse compared to other opioids, making it a safer alternative for lab experiments. However, one limitation of [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol is its limited availability, which may restrict its use in certain experiments.

Future Directions

There are several future directions for the use of [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol in scientific research. One area of interest is the development of new pain medications that have a lower potential for abuse and addiction. [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been found to have a lower potential for abuse compared to other opioids, making it a promising candidate for the development of new pain medications. Additionally, [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been found to have antidepressant-like effects, indicating its potential use in the treatment of depression. Another area of interest is the development of new opioid receptor ligands that have a higher selectivity for the mu-opioid receptor, which may result in a more potent analgesic effect with fewer side effects. Overall, [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has the potential to be a valuable tool for studying the central nervous system and developing new medications for pain management and depression.

Synthesis Methods

The synthesis of [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol involves a series of chemical reactions that start with the reaction of cyclohexylmagnesium bromide with 2-fluorobenzyl chloride. The resulting product is then subjected to a reductive amination reaction with piperidine and formaldehyde to yield [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol. This method has been reported to yield high purity [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol with good yields.

Scientific Research Applications

[1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been used in various scientific research applications, including studies on pain management, drug addiction, and depression. [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been found to have potent analgesic properties, making it a potential candidate for the development of new pain medications. Additionally, [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has been shown to have a lower potential for abuse compared to other opioids, making it a promising candidate for the treatment of drug addiction. [1-(cyclohexylmethyl)-3-(2-fluorobenzyl)-3-piperidinyl]methanol has also been found to have antidepressant-like effects in animal models, indicating its potential use in the treatment of depression.